Cas no 89857-78-3 (1H-Azepine, hexahydro-1-[(2-methyl-2-nonyl-1,3-dioxolan-4-yl)methyl]-)

1H-Azepine, hexahydro-1-[(2-methyl-2-nonyl-1,3-dioxolan-4-yl)methyl]- structure
89857-78-3 structure
Product Name:1H-Azepine, hexahydro-1-[(2-methyl-2-nonyl-1,3-dioxolan-4-yl)methyl]-
CAS No:89857-78-3
MF:C20H39NO2
MW:325.529166460037
CID:587058
PubChem ID:13264221
Update Time:2025-04-19

1H-Azepine, hexahydro-1-[(2-methyl-2-nonyl-1,3-dioxolan-4-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine, hexahydro-1-[(2-methyl-2-nonyl-1,3-dioxolan-4-yl)methyl]-
    • 1-[(2-methyl-2-nonyl-1,3-dioxolan-4-yl)methyl]azepane
    • 89857-78-3
    • DTXSID80532955
    • Inchi: 1S/C20H39NO2/c1-3-4-5-6-7-8-11-14-20(2)22-18-19(23-20)17-21-15-12-9-10-13-16-21/h19H,3-18H2,1-2H3
    • InChI Key: PJWHQIQLQUWNRF-UHFFFAOYSA-N
    • SMILES: O1C(C)(CCCCCCCCC)OCC1CN1CCCCCC1

Computed Properties

  • Exact Mass: 325.298079487g/mol
  • Monoisotopic Mass: 325.298079487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 21.7Ų
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